Ethyl 1-(5-methoxypyridin-2-yl)piperidine-4-carboxylate

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• IUPAC Name: ethyl 1-(5-methoxypyridin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C14H20N2O3/c1-3-19-14(17)11-6-8-16(9-7-11)13-5-4-12(18-2)10-15-13/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: TVZJHXYKIDLFGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC=C(C=C2)OC

Description

Ethyl 1-(5-methoxypyridin-2-yl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of piperidine-4-carboxylic acid ethyl ester (0.52 g, 3.34 mmol) and 2-chloro-5-methoxy-pyridine in 10 mL of toluene was added (13 mg, 0.057 mmol) of Pd(II) acetate, (17 mg, 0.027 mmol) of BINAP and tBuOK (0.44 g, 3.90 mmol). The mixture was heated at 120° C. for two hours, concentrated under vacuo and the residue was directly purified on column chromatography (SiO2, EtOAc/Hept 1:2) yielding 0.17 g (24%) of the title compound as a light yellow oil. ES-MS m/e: 265.3 (M-41′).